p-Xylene

• CAS No.: 106-42-3
• Product Name: p-Xylene
• Molecular Formula: C6H4(CH3)2; C8H10; C8H10
• Molecular Weight: 106.16 g/mol
• IUPAC Name: 1,4-xylene
• Standard InChI: InChI=1S/C8H10/c1-7-3-5-8(2)6-4-7/h3-6H,1-2H3
• Standard InChIKey: URLKBWYHVLBVBO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C
• Canonical SMILES: CC1=CC=C(C=C1)C
• Boiling Point: 280.9 °F at 760 mm Hg (NTP, 1992); 138.3 °C; 138 °C; 281°F
• Colorform: Colorless plates or prisms at low temp; Colorless liquid [Note: A solid below 56 degrees F]; Color: Saybolt units +30 (research, pure & technical grades)
• Density: 0.861 at 68 °F (USCG, 1999); 0.86104 at 20 °C/4 °C; Relative density (water = 1): 0.86; 0.86
• Flash Point: 81 °F (NTP, 1992); 25.0 °C (77.0 °F) - closed cup; 77 °F (25 °C) (Closed cup); 27 °C c.c.; 81°F
• Melting Point: 55.9 °F (NTP, 1992); 13.2 °C; 13.3 °C; 13 °C; 56°F
• Physical Description: P-xylene appears as a colorless watery liquid with a sweet odor. Less dense than water. Insoluble in water. Irritating vapor. Freezing point is 56°F. (USCG, 1999); GasVapor; Liquid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with an aromatic odor. [Note: A solid below 56°F.]
• Description: P-xylene appears as a colorless watery liquid with a sweet odor. Less dense than water. Insoluble in water. Irritating vapor. Freezing point is 56°F. (USCG, 1999); p-XYLENE, also known as para-xylene or 4-xylene, belongs to the class of organic compounds known as p-xylenes. These are aromatic compounds that contain a p-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 4-positions. p-XYLENE exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. p-XYLENE can be converted into 2, 5-dimethyl-p-phenylenediamine.; P-xylene is a xylene with methyl groups at positions 1 and 4.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble. (NTP, 1992); 0.00 M; In water, 1.62X10+2 mg/L at 25 °C; In water, 165 mg/L at 25 °C (average of 15 literature values ranging from 130-215 mg/L at 25 °C); Miscible in alcohol, ether, acetone, benzene; soluble in chloroform; Solubility in water: none; 0.02%
• Synonyms: 1,4-Dimethylbenzene; 1,4-Xylene; 4-Methyltoluene; NSC 72419; p-Dimethylbenzene; p-Methyltoluene; p-Phenylenebis(methylene); p-Xylol
• Vapor Density: 3.66 (NTP, 1992) (Relative to Air); 3.66 (Air = 1); Relative vapor density (air = 1): 3.7
• Vapor Pressure: 10 mm Hg at 81.1 °F (NTP, 1992); 8.84 mmHg; 8.84 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.9; 9 mmHg
• PubChem Compound: 7809
• Last Modified: Nov 11 2021